
Water-18O: A Stable Isotope in the Spotlight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Water-18O

Cat. No.: B088012 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary
Water-18O (H₂¹⁸O), a naturally occurring, stable isotope of water, is a cornerstone of modern

scientific research and medical diagnostics. Contrary to any potential misconception, Water-
18O is not radioactive. Its unique nuclear properties make it an indispensable tool in a

multitude of applications, from metabolic research and environmental studies to its critical role

as a precursor in the production of the most widely used radiotracer in Positron Emission

Tomography (PET), [¹⁸F]fluorodeoxyglucose ([¹⁸F]FDG). This guide provides a comprehensive

overview of the stability, properties, and applications of Water-18O, with a focus on the

technical details relevant to researchers and professionals in drug development.

The Stability of Oxygen Isotopes
Oxygen, the most abundant element in the Earth's crust, has three stable isotopes: Oxygen-16

(¹⁶O), Oxygen-17 (¹⁷O), and Oxygen-18 (¹⁸O).[1][2][3] The stability of an atomic nucleus is

determined by the balance of protons and neutrons. The nuclei of these three isotopes do not

undergo spontaneous radioactive decay.[4] In contrast, there are several known radioactive

isotopes of oxygen, all of which are short-lived.[1][2] The most stable among these

radioisotopes is Oxygen-15 (¹⁵O), with a half-life of approximately 122 seconds.[1][5]

Water-18O is chemically identical to the more common H₂¹⁶O, but it is heavier due to the two

extra neutrons in the oxygen atom.[6] This difference in mass, while not affecting its chemical

reactivity in most biological and chemical processes, allows for its use as a tracer.[6][7]
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Physical and Chemical Properties of Water-18O
The primary distinction between H₂¹⁸O and H₂¹⁶O lies in their physical properties, which are a

direct consequence of the mass difference. These properties are summarized in the table

below.

Property Water-16O (H₂¹⁶O) Water-18O (H₂¹⁸O)

Molecular Weight ~18.015 g/mol ~20.015 g/mol [8]

Density at 20°C ~0.998 g/mL ~1.11 g/mL[9]

Boiling Point 100 °C ~100 °C[9]

Melting Point 0 °C ~0 °C[9]

Natural Abundance of Oxygen

Isotope
99.76% (¹⁶O)[3][10] 0.20% (¹⁸O)[11][12]

Radioactivity Stable Stable[4][6]

Production of High-Purity Water-18O
Due to its low natural abundance, Water-18O for scientific and medical applications must be

enriched. The most common method for this is the cryogenic distillation of oxygen. This

process leverages the slight difference in boiling points between ¹⁶O and ¹⁸O. Taiyo Nippon

Sanso has developed a unique ultra-high purity cryogenic oxygen separation technology that

can produce highly enriched Oxygen-18O (over 98 atom%) more efficiently than conventional

distillation.[13] The enriched ¹⁸O gas is then typically combined with hydrogen to synthesize

high-purity H₂¹⁸O.[14]

Key Applications of Water-18O
The stable, non-radioactive nature of Water-18O makes it a versatile tool in various scientific

disciplines.

Precursor for Radiopharmaceutical Production
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The most significant application of Water-18O is in the production of the radioisotope Fluorine-

18 (¹⁸F).[10] High-purity H₂¹⁸O is bombarded with protons in a cyclotron or linear accelerator.

[11] This nuclear reaction, ¹⁸O(p,n)¹⁸F, produces ¹⁸F, which is then used to synthesize

[¹⁸F]fluorodeoxyglucose ([¹⁸F]FDG), the most commonly used tracer in PET imaging for

oncology, neurology, and cardiology.[14]

Production of [¹⁸F]FDG

H₂¹⁸O

Fluorine-18
¹⁸O(p,n)¹⁸F reaction

Proton Beam
(from Cyclotron)

Synthesis with
Deoxyglucose [¹⁸F]FDG

Click to download full resolution via product page

Production pathway of the PET tracer [¹⁸F]FDG from Water-18O.

Metabolic Research and Isotopic Labeling
Water-18O serves as a valuable tracer in metabolic studies.[15] When H₂¹⁸O is consumed, the

¹⁸O isotope is incorporated into various metabolic pathways, allowing researchers to track the

flow of oxygen and water in biological systems.[7] This technique, known as stable isotope

probing (SIP), is used to investigate microbial growth and death in environmental samples.[16]

Unlike deuterated water (D₂O), which can exhibit toxicity and alter metabolic rates, H₂¹⁸O is

considered a more accurate and safer tracer for studying metabolic functions.[7]
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Metabolic Tracing with H₂¹⁸O

Intake of H₂¹⁸O
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Mass Spectrometry
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Workflow for metabolic tracing using Water-18O.

Environmental and Climate Studies
The ratio of ¹⁸O to ¹⁶O (expressed as δ¹⁸O) in natural archives such as ice cores, ocean

sediments, and fossils provides a powerful proxy for past climate conditions.[4][17] This is

because the lighter H₂¹⁶O evaporates more readily than the heavier H₂¹⁸O.[4] Therefore, the

isotopic composition of precipitation is temperature-dependent.[18] By analyzing the δ¹⁸O

values in these archives, scientists can reconstruct past temperatures and understand long-

term climate change.[3]

Experimental Protocols
Measurement of ¹⁸O Abundance
The isotopic composition of oxygen is typically determined using Isotope Ratio Mass

Spectrometry (IRMS).
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Methodology:

Sample Preparation: Water samples are converted to a gas, usually CO₂ or O₂, that can be

ionized in the mass spectrometer. For CO₂ equilibration, a known amount of CO₂ is allowed

to equilibrate with the water sample, and the oxygen isotopes are exchanged between the

water and the CO₂.

Introduction to Mass Spectrometer: The gas is introduced into the ion source of the mass

spectrometer, where it is ionized.

Mass Separation: The resulting ions are accelerated and passed through a magnetic field,

which separates them based on their mass-to-charge ratio.

Detection: The abundance of each isotopic species (e.g., ¹²C¹⁶O¹⁶O, ¹²C¹⁸O¹⁶O) is measured

by a detector.

Data Analysis: The ratio of the heavier to the lighter isotope is calculated and compared to a

standard, typically Vienna Standard Mean Ocean Water (VSMOW). The results are

expressed in delta notation (δ¹⁸O) in parts per thousand (‰).[19]

Production of [¹⁸F]FDG
Experimental Workflow:

Target Loading: A target, typically made of a material like titanium, is filled with high-purity

H₂¹⁸O.[11]

Proton Bombardment: The target is bombarded with a high-energy proton beam from a

cyclotron. The typical energy of the proton beam is around 18 MeV.[11]

¹⁸F Production: The nuclear reaction ¹⁸O(p,n)¹⁸F occurs, producing aqueous ¹⁸F⁻ ions.

Purification: The irradiated water is purified to remove any impurities, such as trace amounts

of tritium produced from the ¹⁸O(p,t)¹⁶O reaction and ions leached from the target material.

[11]

Radiosynthesis: The purified ¹⁸F⁻ is used in a rapid chemical synthesis with a precursor

molecule (e.g., mannose triflate) to produce [¹⁸F]FDG.
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Quality Control: The final [¹⁸F]FDG product undergoes rigorous quality control tests to ensure

its purity, sterility, and radiochemical identity before being administered to patients.

Conclusion
Water-18O is a stable, non-radioactive isotope of water with significant utility across multiple

scientific fields. Its physical properties, particularly its increased mass compared to H₂¹⁶O,

allow it to be used as a powerful tracer in metabolic and environmental research. Furthermore,

its role as the primary precursor for the production of the critical PET radiotracer, [¹⁸F]FDG,

underscores its importance in modern medical diagnostics. A thorough understanding of the

properties and applications of Water-18O is essential for researchers and professionals in drug

development and related scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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